![molecular formula C16H16FN5 B6488920 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(2-fluorophenyl)methyl]pyrimidin-4-amine CAS No. 1190024-00-0](/img/structure/B6488920.png)
6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(2-fluorophenyl)methyl]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure analysis of the compound is not directly available from the search results. For a detailed molecular structure analysis, techniques such as X-ray crystallography or NMR spectroscopy are typically used .Physical And Chemical Properties Analysis
The physical and chemical properties of “6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(2-fluorophenyl)methyl]pyrimidin-4-amine” are not explicitly mentioned in the search results .Scientific Research Applications
6-DMPMFP has been widely studied for its potential use in medicinal chemistry, particularly as an anti-inflammatory agent. It has also been investigated for its potential as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. Additionally, 6-DMPMFP has been studied for its ability to inhibit the growth of cancer cells, as well as its potential as an antiviral agent.
Mechanism of Action
The exact mechanism of action of 6-DMPMFP is not yet known. However, it is thought to work by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory molecules. Additionally, it is believed to have an anti-cancer effect by inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
6-DMPMFP has been studied for its potential as an anti-inflammatory agent due to its ability to inhibit the activity of cyclooxygenase-2 (COX-2). Additionally, it has been studied for its potential as an antiviral agent and for its ability to inhibit the growth of cancer cells. It has also been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-DMPMFP in laboratory experiments is its versatility. It can be used in a variety of different applications, including medicinal chemistry, antiviral research, and cancer research. Additionally, it is relatively easy to synthesize and has a low cost. One limitation of using 6-DMPMFP in laboratory experiments is that its exact mechanism of action is not yet known.
Future Directions
There are several potential future directions for research on 6-DMPMFP. These include further investigations into its potential as an anti-inflammatory agent, an antiviral agent, and an inhibitor of cancer cell growth. Additionally, further research could be conducted into its potential as an antioxidant and its ability to inhibit the activity of cyclooxygenase-2 (COX-2). Additionally, further studies could be conducted to determine the exact mechanism of action of 6-DMPMFP. Finally, further research could be conducted into potential applications of 6-DMPMFP in other areas, such as drug delivery and drug targeting.
Synthesis Methods
The synthesis of 6-DMPMFP involves the condensation of 3,5-dimethyl-1H-pyrazole-1-carboxaldehyde and 2-fluorophenylmethylpyrimidine-4-amine in the presence of an acid catalyst. The reaction is carried out in a solvent such as acetonitrile or dimethylformamide (DMF) at a temperature of 100-120°C for 1-2 hours. The product is then purified by column chromatography and recrystallized from a suitable solvent.
Safety and Hazards
Properties
IUPAC Name |
6-(3,5-dimethylpyrazol-1-yl)-N-[(2-fluorophenyl)methyl]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN5/c1-11-7-12(2)22(21-11)16-8-15(19-10-20-16)18-9-13-5-3-4-6-14(13)17/h3-8,10H,9H2,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDMGCWLCOKXPAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC=NC(=C2)NCC3=CC=CC=C3F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.